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Compound of Interest

Succinic acid-mono-N-
Compound Name: )
phenylsulfonylamide

Cat. No.: B561288

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential safety and logistical information for the proper disposal of
succinic acid-mono-N-phenylsulfonylamide, a compound for which a specific Safety Data
Sheet (SDS) is not readily available. The following procedures are based on the chemical
properties of its constituent functional groups—a carboxylic acid and a sulfonamide—and
general principles of hazardous waste management.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedure, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines and to ensure
compliance with local, state, and federal regulations. The following are general best practices
for handling succinic acid-mono-N-phenylsulfonylamide waste.

Personal Protective Equipment (PPE):

When handling succinic acid-mono-N-phenylsulfonylamide for disposal, all personnel
should wear the following minimum PPE:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Nitrile or other chemically resistant gloves.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b561288?utm_src=pdf-interest
https://www.benchchem.com/product/b561288?utm_src=pdf-body
https://www.benchchem.com/product/b561288?utm_src=pdf-body
https://www.benchchem.com/product/b561288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Body Protection: A standard laboratory coat.
Waste Characterization:

In the absence of a specific SDS, succinic acid-mono-N-phenylsulfonylamide should be
treated as hazardous waste. This conservative approach is recommended due to the presence
of the acidic succinic acid moiety and the bioactive sulfonamide group. According to the
Environmental Protection Agency (EPA), a waste is considered hazardous if it exhibits
characteristics of ignitability, corrosivity, reactivity, or toxicity, or if it is specifically listed as a
hazardous waste.[1][2][3] Due to its acidic nature, this compound could be classified as
corrosive (D002) if its pH in agueous solution is < 2.[2]

Step-by-Step Disposal Protocol

The primary method for the disposal of succinic acid-mono-N-phenylsulfonylamide is to
collect it for pickup by a licensed hazardous waste disposal company. Do not discharge this
chemical to the sewer or dispose of it in regular trash.[4][5][6]

Experimental Protocol for Waste Collection:

o Container Selection: Obtain a designated, leak-proof, and chemically compatible waste
container. The container should be in good condition and have a secure screw-top cap.[6]

o Labeling: Affix a "Hazardous Waste" label to the container.[7] The label must include:

[¢]

The words "Hazardous Waste."

o

The full chemical name: "Succinic acid-mono-N-phenylsulfonylamide."” Avoid using
abbreviations or chemical formulas.

o

The date when waste was first added to the container (accumulation start date).

o

An indication of the hazards (e.g., "Corrosive," "Irritant").

e Segregation: Store the waste container in a designated satellite accumulation area (SAA)
within the laboratory.[8] Ensure that it is segregated from incompatible materials, such as
bases and strong oxidizing agents, to prevent any adverse reactions.[8][9]
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e Accumulation: Add waste succinic acid-mono-N-phenylsulfonylamide to the container as
it is generated. Keep the container securely closed at all times, except when adding waste.

[4]16]

o Request for Pickup: Once the container is full, or before the regulatory accumulation time
limit is reached, submit a waste collection request to your institution's EHS department.[6]

Quantitative Data for Disposal

While specific quantitative data for the disposal of succinic acid-mono-N-
phenylsulfonylamide is not available, the following table outlines the general parameters that
should be considered and determined in consultation with your institution's EHS department.

L Regulatory Citation
Parameter Guideline
(Example)

Likely D002 (Corrosive) if pH <
Waste Code ) ) 40 CFR 8261.22[1]
2. To be confirmed by testing.

Must be between 5.5 and 10.5
for drain disposal (NOT . L

pH of Waste Stream ) Varies by municipality.[5]
recommended for this

compound).

Typically up to one year,
provided the volume limits are 40 CFR 8262.15

not exceeded.

Satellite Accumulation Time
Limit

55 gallons for most hazardous
waste; 1 quart for acutely toxic 40 CFR §262.15
(P-listed) waste.[4]

Maximum Accumulation

Volume

Disposal Workflow

The logical flow of the disposal process for succinic acid-mono-N-phenylsulfonylamide is
illustrated in the diagram below. This workflow ensures that the waste is handled safely and in
compliance with standard laboratory procedures from the point of generation to its final
disposal.
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Disposal workflow for succinic acid-mono-N-phenylsulfonylamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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